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Compound of Interest

Compound Name: Hydroxy-PEG4-methyl ester

Cat. No.: B1192897

Get Quote

Executive Summary & Chemical Identity
Hydroxy-PEG4-methyl ester (mPEG4-OH) serves as a critical linker in the synthesis of

PROTACs, Antibody-Drug Conjugates (ADCs), and surface-modifying agents. Unlike high-

molecular-weight PEGs (which are solids), mPEG4-OH is a viscous liquid at room temperature.

Its amphiphilic nature—combining a hydrophilic polyether backbone with a short alkyl terminus

—creates a unique solubility profile that often confounds standard purification protocols.

This guide moves beyond binary "soluble/insoluble" classifications to provide mechanistic

insights into solvent interaction, enabling precise control over reaction homogeneity and

purification efficiency.
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Property Value Relevance to Protocol

IUPAC Name
2,5,8,11-Tetraoxatridecan-13-

ol
Searchable chemical identity

CAS Number 23783-42-8 Verification of reagent grade

Molecular Weight 208.25 g/mol
Calculation of molar

equivalents

Physical State
Viscous Liquid (Colorless to

Pale Yellow)

Critical: Will not precipitate as

a powder

Density ~1.045 – 1.07 g/mL
Phase separation logic

(heavier than water/hexane)

Boiling Point ~275°C (158°C @ 5 mmHg)

High boiling point makes

removal difficult; avoid

DMSO/DMF if possible

Solubility Profiling & Solvent Compatibility Matrix
The solubility of mPEG4-OH is governed by the competition between its ether oxygen atoms

(hydrogen bond acceptors) and the terminal hydroxyl group (hydrogen bond donor/acceptor).

Solubility Classification Table
Data reflects ambient temperature (25°C) conditions.
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Solvent Class Solvent Solubility Status Mechanistic Insight

Protogenic (Polar) Water Miscible
Extensive H-bonding

with ether backbone.

Methanol / Ethanol Miscible

Ideal for transferring

reagents; easy to

remove.

Aprotic (Polar) DMSO / DMF Miscible

Excellent for SN2

reactions; difficult to

remove (high BP).

Acetonitrile (ACN) Miscible
Good compromise for

polarity and volatility.

Chlorinated
Dichloromethane

(DCM)
Miscible

Primary solvent for

synthesis and

extraction.

Chloroform Miscible

Alternative to DCM;

higher density aids

separation.

Ethers Tetrahydrofuran (THF) Miscible

Good for reactions;

prone to peroxide

formation.

Diethyl Ether Insoluble / Immiscible
Causes "oiling out"

(phase separation).

Non-Polar Hexane / Heptane Insoluble
Used to wash away

non-polar impurities.

Aromatic Toluene Soluble (Heat)

Soluble at elevated

temps; may phase

separate when cold.

Visualization: Solvent Selection Decision Tree
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The following diagram illustrates the logical flow for selecting a solvent based on the intended

experimental stage (Reaction vs. Purification).

Select Operation

Synthesis / Reaction Purification / Extraction

Reagents Sensitive to H2O? Phase Separation Strategy

Use Anhydrous DCM, THF, or DMF

Yes (e.g., NHS ester formation)

Use Water or PBS Buffer

No (e.g., Click Chemistry)

Extract mPEG4-OH into Organic Phase Remove Non-Polar Impurities

Solvent: DCM or Chloroform
(Requires Salting Out of Aqueous Phase)

Solvent: Hexane / Heptane
(Wash the PEG 'Oil' Phase)

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on experimental intent. Green nodes

indicate recommended solvents.

Critical Experimental Workflows
Protocol A: Solubilization for Anhydrous Reactions
Context: Preparing mPEG4-OH for activation (e.g., Tosylation, Mesylation, or NHS-ester

synthesis).
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Hygroscopicity Check: mPEG4-OH is hygroscopic.[1] Before weighing, ensure the stock

bottle has equilibrated to room temperature to prevent condensation.[2]

Solvent Choice: Use Anhydrous Dichloromethane (DCM).

Reasoning: DCM dissolves mPEG4-OH instantly, has a low boiling point (40°C) for easy

removal, and is aprotic.

Drying Step: If the PEG has been stored for a long period, dissolve in DCM and add

activated 4Å molecular sieves or Magnesium Sulfate (MgSO₄) for 30 minutes, then filter.

Evaporation: Remove DCM under reduced pressure. If using DMF/DMSO, removal requires

high vacuum and heat, which may degrade sensitive conjugates.

Protocol B: Purification via "Oiling Out" (Liquid-Liquid
Extraction)
Context: Removing non-polar byproducts (e.g., unreacted alkyl chains) from mPEG4-OH.

Unlike high MW PEGs (e.g., PEG-2000), mPEG4-OH will not precipitate as a solid when added

to cold ether. It will form a dense, viscous oil at the bottom of the flask.

Dissolution: Dissolve the crude reaction mixture in a minimal amount of DCM.

Precipitation (Oiling Out): Slowly pour the DCM solution into a 10x volume of cold Diethyl

Ether or Hexane while stirring vigorously.

Phase Separation: Stop stirring. The mixture will separate into two phases:

Top Phase (Supernatant): Contains non-polar impurities and solvents.

Bottom Phase (Oil): Contains the purified mPEG4-OH.

Recovery: Decant the supernatant carefully. Re-dissolve the bottom oil in DCM and repeat

the process if higher purity is required.

Drying: Rotovap the final oil fraction to remove residual solvents.
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Protocol C: Aqueous Extraction (Salting Out)
Context: Extracting mPEG4-OH from an aqueous reaction buffer.

Saturation: Add Sodium Chloride (NaCl) to the aqueous phase until saturation (Salting Out).

Mechanism: High ionic strength reduces the solubility of the PEG chain in water, forcing it

into the organic phase.

Extraction Solvent: Use Chloroform or DCM.

Note: Chloroform is often superior for PEG extraction due to slightly higher polarity than

DCM.

Procedure: Perform 3x extractions. Combine organic layers.

Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate.

Visualization: Purification Workflow

Crude Mixture
(mPEG4-OH + Impurities) Dissolve in minimal DCM Pour into 10x Cold Hexane/Ether Allow Phase Separation

(Oiling Out)

Top Layer:
Non-polar Impurities

Bottom Oil Layer:
Purified mPEG4-OH

Discard Supernatant

Collect & Dry Oil

Click to download full resolution via product page

Figure 2: Purification workflow utilizing the "oiling out" phenomenon specific to liquid PEGs.

Troubleshooting & Expert Tips
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Issue Cause Solution

Cloudy Solution in DCM
Water contamination

(Hygroscopic nature).

Add anhydrous Na₂SO₄ or

MgSO₄ to the DCM solution

until clear, then filter.

No Phase Separation in

Hexane

Too much DCM used in the

initial dissolution.

Evaporate the DCM until the

mixture is a thick syrup before

adding Hexane.

Loss of Product in Aqueous

Workup

mPEG4-OH is highly water-

soluble.

MUST saturate the aqueous

phase with NaCl (Brine) before

extracting with organic solvent.

High Viscosity Intrinsic property of PEGs.

Gentle heating (30-40°C)

significantly reduces viscosity

for pipetting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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